Cas no 23050-91-1 (4-(Dimethylamino)-2-hydroxybenzoic acid)

4-(Dimethylamino)-2-hydroxybenzoic acid is a substituted benzoic acid derivative featuring both hydroxyl and dimethylamino functional groups. This compound is of interest in organic synthesis and pharmaceutical research due to its unique structural properties, which enable its use as a building block for more complex molecules. The presence of electron-donating dimethylamino and hydroxyl groups enhances its reactivity in electrophilic aromatic substitution and chelation reactions. It may also serve as a precursor for dyes, coordination ligands, or bioactive compounds. The compound's solubility in polar organic solvents and moderate stability under standard conditions make it a practical choice for laboratory applications.
4-(Dimethylamino)-2-hydroxybenzoic acid structure
23050-91-1 structure
Product Name:4-(Dimethylamino)-2-hydroxybenzoic acid
CAS No:23050-91-1
MF:C9H11NO3
MW:181.188542604446
MDL:MFCD00020262
CID:258044
PubChem ID:89978
Update Time:2025-06-07

4-(Dimethylamino)-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(Dimethylamino)-2-hydroxybenzoic acid
    • Benzoic acid,4-(dimethylamino)-2-hydroxy-
    • 4-(Dimethylamino)salicylic acid
    • 4-Dimethylamino salicylic acid
    • 23050-91-1
    • 4-DIMETHYLAMINOSALICYLIC ACID
    • S3JHD5WP53
    • SCHEMBL729586
    • MFCD00020262
    • CS-0151328
    • NS00027335
    • 4-(Dimethylamino)-2-hydroxybenzoic acid #
    • DTXSID30177618
    • D94615
    • Salicylic acid, 4-(dimethylamino)-
    • p-N,N-dimethylaminosalicylic acid
    • 9X-0801
    • A878346
    • Oprea1_446441
    • EINECS 245-398-9
    • FT-0692341
    • 2-hydroxy-4-(N,N-dimethylamino)benzoic acid
    • 4-DIMETHYLAMINOSALICYLICACID
    • AKOS006273186
    • Benzoic acid, 4-(dimethylamino)-2-hydroxy-
    • 4-(dimethylamino)-2-hydroxybenzenecarboxylic acid
    • 4-(Dimethylamino)-2-hydroxybenzoicacid
    • MDL: MFCD00020262
    • Inchi: 1S/C9H11NO3/c1-10(2)6-3-4-7(9(12)13)8(11)5-6/h3-5,11H,1-2H3,(H,12,13)
    • InChI Key: SJIDPEUJSIWFAE-UHFFFAOYSA-N
    • SMILES: OC1=C(C(=O)O)C=CC(=C1)N(C)C

Computed Properties

  • Exact Mass: 181.07393
  • Monoisotopic Mass: 181.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 60.8Ų

Experimental Properties

  • Density: 1.309
  • Boiling Point: 368.4°C at 760 mmHg
  • Flash Point: 176.6°C
  • Refractive Index: 1.632
  • PSA: 60.77

4-(Dimethylamino)-2-hydroxybenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-UU477-50mg
4-(Dimethylamino)-2-hydroxybenzoic acid
23050-91-1 95+%
50mg
168.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-UU477-200mg
4-(Dimethylamino)-2-hydroxybenzoic acid
23050-91-1 95+%
200mg
403.0CNY 2021-07-14
Alichem
A019097232-5g
4-(Dimethylamino)-2-hydroxybenzoic acid
23050-91-1 95%
5g
$480.00 2023-09-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X41435-250mg
4-(Dimethylamino)-2-hydroxybenzoic acid
23050-91-1 95%
250mg
¥523.0 2024-07-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X41435-100mg
4-(Dimethylamino)-2-hydroxybenzoic acid
23050-91-1 95%
100mg
¥297.0 2024-07-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X41435-1g
4-(Dimethylamino)-2-hydroxybenzoic acid
23050-91-1 95%
1g
¥1183.0 2023-09-05
Chemenu
CM152922-250mg
4-(Dimethylamino)-2-hydroxybenzoic acid
23050-91-1 95%
250mg
$69 2024-07-28
Chemenu
CM152922-1g
4-(Dimethylamino)-2-hydroxybenzoic acid
23050-91-1 95%
1g
$172 2024-07-28
eNovation Chemicals LLC
D116665-100mg
4-DIMETHYLAMINOSALICYLICACID
23050-91-1 95%
100mg
$165 2024-08-03
eNovation Chemicals LLC
D116665-250mg
4-DIMETHYLAMINOSALICYLICACID
23050-91-1 95%
250mg
$195 2024-08-03
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.